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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577

CAS Number: 1190-32-5
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Chloroacetyl-DL-
alanine, a key intermediate in pharmaceutical and biochemical research. This document
details its chemical and physical properties, synthesis, and primary applications, with a focus
on its role in the enzymatic resolution of amino acids. Experimental protocols and safety
information are also included to assist researchers in its effective and safe use.

Chemical and Physical Properties

N-Chloroacetyl-DL-alanine is a derivative of the amino acid alanine and is primarily utilized in

organic synthesis.[1][2] Its key physical and chemical properties are summarized in the table
below.
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Property Value Reference(s)
Molecular Formula CsHsCINOs [1]
Molecular Weight 165.57 g/mol [1]
Appearance White to off-white crystalline
powder
Melting Point 125-128 °C
Purity >98%
Solubility Soluble in water

Synthesis of N-Chloroacetyl-DL-alanine

The synthesis of N-Chloroacetyl-DL-alanine can be achieved through the acylation of DL-
alanine. While a specific protocol for N-Chloroacetyl-DL-alanine is not readily available, a
representative procedure for a similar compound, N-Chloroacetyl-DL-alanine ethyl ester, is
described below. This can be adapted by using DL-alanine as the starting material and omitting
the esterification step.

Experimental Protocol: Synthesis of N-Chloroacetyl-DL-
alanine (Adapted)

Materials:

e DL-alanine

e Chloroacetyl chloride

e Sodium hydroxide (NaOH)
 Dichloroethane

» Saturated salt solution

e Magnesium sulfate (MgSOa4)
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Procedure:

e A solution of chloroacetyl chloride (1.0 equivalent) in dichloroethane is added dropwise at O-
5°C to a rapidly stirred mixture of DL-alanine (1.0 equivalent) and an aqueous solution of
sodium hydroxide (2.0 equivalents) in dichloroethane.[3]

 After the addition is complete, the mixture is allowed to warm to room temperature.[3]
e The reaction is stirred for an additional 3 hours.[3]
e The product is isolated by washing the reaction mixture with a saturated salt solution.[3]

e The organic layer is dried over magnesium sulfate and the solvent is evaporated to yield the
final product.[3]

Applications in Research and Drug Development

The primary application of N-Chloroacetyl-DL-alanine lies in its use as a substrate for the
enzymatic production of enantiomerically pure L- and D-amino acids. This process, known as
dynamic kinetic resolution, is of significant interest in the pharmaceutical industry for the
synthesis of chiral drugs.[4]

Enzymatic Resolution for Chiral Amino Acid Synthesis

N-Chloroacetyl-DL-alanine serves as a racemic substrate for a two-enzyme system to
produce optically pure amino acids.[5] This process utilizes an N-acylamino acid racemase
(NAAAR) and an enantioselective aminoacylase.[4][6] The NAAAR continuously converts the
unreacted N-chloroacetyl-D-alanine into N-chloroacetyl-L-alanine, allowing for a theoretical
yield of 100% for the desired L-amino acid.[7]

Click to download full resolution via product page

Experimental Protocol: Enzymatic Resolution of N-
Chloroacetyl-DL-alanine

Materials:
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e N-Chloroacetyl-DL-alanine

e L-aminoacylase (e.g., from Aspergillus oryzae)

e N-acylamino acid racemase (NAAAR)

e Phosphate buffer (pH 7.5-8.0)

o Cobalt chloride (CoCl2) solution (as a cofactor for some aminoacylases)[8]
Procedure:

o A solution of N-Chloroacetyl-DL-alanine is prepared in a phosphate buffer.

e L-aminoacylase and N-acylamino acid racemase are added to the solution. A small amount
of CoClz solution can be added to enhance aminoacylase activity.[3]

o The reaction mixture is incubated at an optimal temperature (typically 37-50°C) with gentle
agitation.[9]

e The progress of the reaction is monitored by measuring the formation of L-alanine.

o Upon completion, the L-alanine is separated from the unreacted N-chloroacetyl-D-alanine
and the enzymes.

Safety and Handling

A Safety Data Sheet (SDS) should be consulted before handling N-Chloroacetyl-DL-alanine.
Standard laboratory safety precautions should be followed, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. The compound should be
stored in a cool, dry, and well-ventilated area.

Signaling Pathways and Biological Activity

Currently, there is limited specific information available on the direct involvement of N-
Chloroacetyl-DL-alanine in cellular signaling pathways. Its primary role in research is as a
synthetic intermediate and a substrate for enzymatic reactions. The biological effects of amino
acid derivatives, in general, are broad and can influence various physiological activities.[1] The
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chloroacetyl group allows for selective reactions, making it a valuable tool in studying enzyme
mechanisms and protein interactions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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